Cas no 98070-60-1 (2-Methyl-2-nitropropanal)

• Product Name: 2-Methyl-2-nitropropanal
• CAS No: 98070-60-1
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 1024135
• PubChem ID: 22107481
• Update Time: 2025-04-20

2-Methyl-2-nitropropanal Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-nitropropanal
• 2-Methyl-2-nitropropal
• 98070-60-1
• DTXSID60622489
• AKOS016004001
• SCHEMBL2481119
• DB-338547

• Inchi： 1S/C4H7NO3/c1-4(2,3-6)5(7)8/h3H,1-2H3
• InChI Key： ZJINATIPCAZCTI-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C=O)(C)C)=O

Computed Properties

• Exact Mass: 117.042593085g/mol
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.9Ų